N-[2-(4-fluorophenyl)ethyl]-3-(2-thienyl)-1,2,4-oxadiazole-5-carboxamide

• IUPAC Name: N-[2-(4-fluorophenyl)ethyl]-3-thiophen-2-yl-1,2,4-oxadiazole-5-carboxamide
• InChI: InChI=1S/C15H12FN3O2S/c16-11-5-3-10(4-6-11)7-8-17-14(20)15-18-13(19-21-15)12-2-1-9-22-12/h1-6,9H,7-8H2,(H,17,20)
• InChI Key: RBTBGVPZRGOMEN-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=NOC(=N2)C(=O)NCCC3=CC=C(C=C3)F
• Molecular Formula: C15H12FN3O2S
• Molecular Weight: 317.3 g/mol

Description

N-[2-(4-fluorophenyl)ethyl]-3-(2-thienyl)-1,2,4-oxadiazole-5-carboxamide is a chemical compound that belongs to the class of oxadiazole derivatives. It has been the subject of extensive scientific research due to its potential applications in various fields, including medicine, agriculture, and materials science.

Mechanism of Action

The mechanism of action of N-[2-(4-fluorophenyl)ethyl]-3-(2-thienyl)-1,2,4-oxadiazole-5-carboxamide involves the inhibition of tubulin polymerization, which is essential for the formation of microtubules and the maintenance of cell structure and function. This leads to the disruption of the microtubule network and the induction of apoptosis in cancer cells. In addition, it has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and transcription, which also contributes to its cytotoxic effects.
Biochemical and Physiological Effects
This compound has been found to have a range of biochemical and physiological effects. It has been shown to induce DNA damage and oxidative stress in cancer cells, leading to the activation of various signaling pathways involved in apoptosis and cell cycle regulation. In addition, it has been found to affect the expression of various genes involved in cancer progression and metastasis.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[2-(4-fluorophenyl)ethyl]-3-(2-thienyl)-1,2,4-oxadiazole-5-carboxamide in lab experiments is its potent cytotoxic effects on cancer cells, which make it a promising candidate for the development of new cancer therapies. However, one of the limitations is its potential toxicity to normal cells, which may limit its clinical application.

Future Directions

There are several future directions for the research on N-[2-(4-fluorophenyl)ethyl]-3-(2-thienyl)-1,2,4-oxadiazole-5-carboxamide. One of the areas of focus is the development of new derivatives with improved efficacy and selectivity for cancer cells. Another area of interest is the investigation of its potential applications in other fields, such as agriculture and materials science. Overall, the research on this compound holds great promise for the development of new therapies and materials.

Synthesis Methods

The synthesis of N-[2-(4-fluorophenyl)ethyl]-3-(2-thienyl)-1,2,4-oxadiazole-5-carboxamide involves the reaction of 2-(4-fluorophenyl)ethylamine with thiosemicarbazide in the presence of acetic acid to form N-[2-(4-fluorophenyl)ethyl]-N'-[2-(2-thienyl)ethylidene]thiosemicarbazide. This intermediate is then treated with acetic anhydride to form the final product, this compound.

Scientific Research Applications

N-[2-(4-fluorophenyl)ethyl]-3-(2-thienyl)-1,2,4-oxadiazole-5-carboxamide has been studied extensively for its potential applications in medicine, particularly in the treatment of cancer. It has been shown to have cytotoxic effects on various cancer cell lines, including breast, lung, and colon cancer cells. In addition, it has been found to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest.